N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3,5-dimethylbenzamide

• IUPAC Name: N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C17H15F2N5O/c1-10-5-11(2)7-12(6-10)17(25)20-9-16-21-22-23-24(16)13-3-4-14(18)15(19)8-13/h3-8H,9H2,1-2H3,(H,20,25)
• InChI Key: IHTMEAOAMUYZFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F)C
• Molecular Formula: C17H15F2N5O
• Molecular Weight: 343.33 g/mol
• CAS No.: 1005306-27-3

Description

The compound “N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3,5-dimethylbenzamide” is a complex organic molecule. It contains a tetrazole ring, which is a type of heterocyclic aromatic compound, and a benzamide moiety, which is a common feature in many pharmaceutical drugs.

Scientific Research Applications

Chemical Oxidation and Synthesis

Chemical Oxidation Applications

Chemical oxidation studies, such as those on N-(5′-methylisoxazol-3-yl)-2,6-dimethylbenzamide, explore the oxidation of methyl groups and the synthesis of derivatives through chemical oxidizing agents. This research provides insights into the chemical reactivity and potential modifications of similar compounds for various applications, including pharmaceuticals and materials science (Adolphe-Pierre et al., 1998).

Synthesis and Electrochemical Properties

The synthesis and investigation of electrochemical properties of compounds, like Tetrasubstituted Tetraphenylethenes, are crucial for understanding their potential in electronic and photonic devices. These studies contribute to the development of materials with specific optical and electronic characteristics, applicable in organic electronics and sensor technologies (Schreivogel et al., 2006).

Molecular Docking and Bioassay Studies

Cyclooxygenase-2 Inhibitor Research

Research on compounds like N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide demonstrates the application of molecular docking and bioassay studies to identify potential therapeutic agents. These studies are foundational in drug discovery, particularly in identifying compounds with anti-inflammatory properties (Al-Hourani et al., 2016).

Polymers and Materials Science

Synthesis of Novel Aromatic Polyimides

The synthesis of new diamines and their polymerization with various anhydrides to produce aromatic polyimides highlights the exploration of materials with high thermal stability and solubility in organic solvents. These materials have significant applications in aerospace, electronics, and coatings due to their exceptional mechanical and thermal properties (Butt et al., 2005).

Antimicrobial and Anti-inflammatory Activity

N-Pyrazolyl Benzamide Derivatives

The design, synthesis, and evaluation of N-Pyrazolylbenzamide derivatives for antimicrobial and anti-inflammatory activities illustrate the potential of such compounds in medical applications. Identifying compounds with superior efficacy against microbial organisms and inflammation can lead to the development of new therapeutic agents (Fatima et al., 2015).